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Compound of Interest

Compound Name: 2-amino-N-hydroxybutanamide
CAS No.: 36212-74-5
Cat. No.: B1266863
Get Quote
. J

Executive Summary

2-Amino-N-hydroxybutanamide (also known as

-aminobutyrohydroxamic acid) is a non-proteinogenic amino acid derivative featuring a
hydroxamic acid moiety in place of the carboxylic acid.[1] This structural modification confers
potent metal-chelating properties, making the molecule a significant scaffold in the
development of metalloenzyme inhibitors, particularly for zinc-dependent enzymes like Histone
Deacetylases (HDACs), Matrix Metalloproteinases (MMPs), and aminopeptidases.

This guide details the structural pharmacophore, robust synthetic pathways, and critical
characterization protocols required for the research and development of this compound.

Part 1: Structural Analysis & Pharmacophore
Chemical Identity[2][3][4][5]

o |[UPAC Name: 2-amino-N-hydroxybutanamide

¢ Common Name:
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-Aminobutyrohydroxamic acid (ABHA)

e Molecular Formula:
e Molecular Weight: 118.13 g/mol

o Chirality: The C2 carbon is a stereocenter. Biological activity often depends on the specific
enantiomer (L- or D-), necessitating stereoselective synthesis or resolution.

Physicochemical Properties

The molecule exists as a zwitterion in neutral aqueous solution, similar to standard amino
acids, but with distinct acid-base behavior due to the hydroxamate group.

Property Value | Range Notes

Similar to
pKa (Amine) ~9.6
-aminobutyric acid.[2]

The -NHOH group is weakly

pKa (Hydroxamate) ~8.4-9.4 o
acidic.
N ) Poor solubility in non-polar
Solubility High (Water, MeOH)
solvents (Hexane, Et20).
Forms stable 5-membered
chelate rings with
Chelation Mode Bidentate (O,0") '

Retrosynthetic Analysis

To synthesize 2-amino-N-hydroxybutanamide, the primary disconnection occurs at the amide
bond. The hydroxamic acid is derived from the corresponding carboxylic acid or ester
precursor.[3]
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Figure 1: Retrosynthetic disconnection showing the two primary routes: direct aminolysis of the
ester (Method A) and coupling of the free acid (Method B).[4][5]

Part 2: Synthetic Methodologies
Method A: Direct Hydroxaminolysis (Scalable Route)

This is the preferred method for generating simple amino hydroxamates. It involves the
nucleophilic attack of hydroxylamine on an activated ester.

Mechanism: Nucleophilic Acyl Substitution. Advantages: Cost-effective, single-step from ester,
scalable. Disadvantages: Requires careful pH control to prevent hydrolysis; potential for
racemization if conditions are too basic.

Experimental Protocol

Reagents:

Methyl 2-aminobutyrate hydrochloride (1.0 equiv)

Hydroxylamine hydrochloride (

) (1.5 - 2.0 equiv)

Potassium Hydroxide (KOH) or Sodium Methoxide (NaOMe)

Methanol (anhydrous)
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Step-by-Step Workflow:
e Preparation of Hydroxylamine Base:
o Dissolve

(1.5 equiv) in minimum anhydrous methanol.

o In a separate flask, dissolve KOH (3.0 equiv total: 1.5 to neutralize

+ 1.0 to neutralize ester HCI + excess base) in methanol.

o Critical Step: Cool both solutions to 0°C. Add the KOH solution to the hydroxylamine
solution dropwise.

o Stir for 15 minutes. A white precipitate (KCI) will form.

o Filter the mixture rapidly through Celite or a fritted glass funnel to remove KCI. Use the
filtrate (free

) immediately.

e Coupling Reaction:

o Add Methyl 2-aminobutyrate hydrochloride (1.0 equiv) to the fresh hydroxylamine filtrate.

o Stir at 0°C for 1 hour, then allow to warm to room temperature (20-25°C).

o Monitor reaction by TLC (System: n-Butanol/Acetic Acid/Water 4:1:1) or Ninhydrin stain.
* Isolation:

o Once the ester is consumed (typically 4-12 hours), cool the mixture to 0°C.

o Adjust pH to ~7.0 using carefully added conc. HCI or acetic acid.

o Note: The product may precipitate at neutral pH. If not, evaporate methanol under reduced
pressure.
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o Recrystallize the residue from Methanol/Ethyl Acetate or Water/Ethanol.

Start: NH20OH.HCI + KOH/MeOH

Filter off KCI Precipitate

Add Methyl 2-aminobutyrate
Stir 0°C -> RT

(Monitor (TLC/Ninhydrin))

Adjust pH to 7.0

Crystallize Product

Click to download full resolution via product page

Figure 2: Operational workflow for the hydroxaminolysis of methyl 2-aminobutyrate.

Method B: Coupling Reagent Approach (Precision
Route)

Used when enantiopurity is critical or when starting from the free acid. Requires N-protection
(Boc/Chz) to prevent self-polymerization.

¢ Protection: React 2-aminobutyric acid with
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to form Boc-Abu-OH.

e Activation: React Boc-Abu-OH with EDC/HOBt or HATU in DMF/DCM.
e Coupling: Add
and NMM (N-methylmorpholine).

o Deprotection: Treat the intermediate (Boc-Abu-NHOH) with TFA/DCM or HCI/Dioxane to
yield the final product.

Part 3: Characterization & Validation
The Ferric Chloride Test (Qualitative)

A rapid colorimetric test to confirm the presence of the hydroxamic acid moiety.
e Procedure: Dissolve 5 mg of product in 1 mL methanol. Add 2 drops of 1%

solution.

e Result: A deep red/violet color indicates positive chelation (formation of ferric hydroxamate
complex).

Spectroscopic Data (Expected)

e 1H NMR (

or

):

o

10.5-10.8 ppm (s, 1H, -NHOH, exchangeable).

o

8.8-9.0 ppm (s, 1H, -OH, exchangeable).

o

3.2-3.5 ppm (t, 1H,

-CH).

o

1.6-1.8 ppm (m, 2H,
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-CH2).
o 0.9 ppm (t, 3H,
-CH3).
Mass Spectrometry (ESI):

o calc: 119.13.

Stability & Storage

Hydrolysis: Hydroxamic acids are susceptible to hydrolysis back to the carboxylic acid in
strong mineral acids or bases. Store in dry conditions.

Lossen Rearrangement: Avoid heating the O-acyl derivatives of this compound, as they can
rearrange to isocyanates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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